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Compound of Interest

Compound Name: Tetravinylsilane

Cat. No.: B072032

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the experimental and theoretical
properties of Tetravinylsilane (TVS), a versatile organosilicon compound. By cross-validating
experimental data with computational models, we aim to offer a deeper understanding of its
molecular structure and characteristics, which is crucial for its application in materials science
and as a precursor in chemical synthesis.

Physical and Spectroscopic Properties: A Side-by-
Side Comparison

The following tables summarize the key experimental and theoretical properties of
Tetravinylsilane. Experimental data has been compiled from various reputable sources, while
theoretical values are typically derived from Density Functional Theory (DFT) calculations, a
common computational method for predicting molecular properties.

Table 1: Physical Properties of Tetravinylsilane

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b072032?utm_src=pdf-interest
https://www.benchchem.com/product/b072032?utm_src=pdf-body
https://www.benchchem.com/product/b072032?utm_src=pdf-body
https://www.benchchem.com/product/b072032?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Property Experimental Value Theoretical Value
Boiling Point 130-131 °C Not available
Density 0.800 g/mL at 25 °C Not available
Refractive Index 1.461 at 20 °C Not available

Table 2: 1H NMR Spectroscopic Data for Tetravinylsilane

Proton Experimental Chemical Shift (3, ppm)
=CH- 6.12 (m)
=CH: 5.95 (m)

Table 3: 13C NMR Spectroscopic Data for Tetravinylsilane

Carbon Experimental Chemical Shift (3, ppm)
=CH- 135.2
=CH: 134.3

Table 4: Infrared (IR) Vibrational Frequencies for Tetravinylsilane

Vibrational Mode Experimental Frequency (cm~?)
C-H stretch (vinyl) ~3050

C=C stretch (vinyl) ~1600

Si-C stretch ~950

C-H bend (vinyl) ~1400, ~1010

Table 5: Raman Spectroscopy Data for Tetravinylsilane
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Vibrational Mode Experimental Frequency (cm~?)
C=C stretch (vinyl) Strong peak around 1600
Si-C stretch Moderate peak around 950

Experimental Protocols

Detailed methodologies are essential for the replication and verification of experimental
findings. Below are the standard protocols for determining the key properties of
Tetravinylsilane.

Determination of Boiling Point (Thiele Tube Method)

The boiling point of Tetravinylsilane can be accurately determined using the Thiele tube
method.

Procedure:
« A small amount of Tetravinylsilane is placed in a small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

e The test tube is attached to a thermometer and placed in a Thiele tube filled with a high-
boiling point liquid (e.g., mineral oil).

e The Thiele tube is gently heated, and the temperature is monitored.

o As the temperature approaches the boiling point, a stream of bubbles will emerge from the
open end of the capillary tube.

e Heating is then discontinued, and the liquid is allowed to cool.

e The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube.

Measurement of Density
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The density of liquid Tetravinylsilane can be determined using a pycnometer or a digital
density meter.

Procedure (using a pycnometer):

A clean, dry pycnometer of a known volume is weighed.

The pycnometer is filled with Tetravinylsilane, ensuring no air bubbles are present.

The filled pycnometer is weighed again.

The density is calculated by dividing the mass of the Tetravinylsilane by the volume of the
pycnometer.

Measurement of Refractive Index

The refractive index of Tetravinylsilane is measured using an Abbe refractometer.

Procedure:

The prism of the Abbe refractometer is cleaned with a suitable solvent (e.g., isopropanol)
and allowed to dry.

» Afew drops of Tetravinylsilane are placed on the surface of the prism.
e The prism is closed, and the light source is adjusted.

e The refractometer is adjusted until the dividing line between the light and dark fields is sharp
and centered in the crosshairs of the eyepiece.

o The refractive index is read directly from the instrument's scale. The temperature should be
noted as the refractive index is temperature-dependent.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectra are recorded on a standard NMR spectrometer.

Procedure:
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» Asmall amount of Tetravinylsilane is dissolved in a deuterated solvent (e.g., CDClIs).
« A small amount of a reference standard, typically tetramethylsilane (TMS), is added.
e The solution is transferred to an NMR tube.

o The NMR tube is placed in the spectrometer, and the magnetic field is shimmed to achieve
homogeneity.

e The 'H and 3C NMR spectra are acquired using standard pulse sequences.

Infrared (IR) and Raman Spectroscopy

IR and Raman spectra provide information about the vibrational modes of the molecule.
Procedure (for IR):

o Adrop of neat Tetravinylsilane is placed between two salt plates (e.g., NaCl or KBr).

e The plates are mounted in the sample holder of an FTIR spectrometer.

e The IR spectrum is recorded over the desired wavenumber range (typically 4000-400 cm™1).
Procedure (for Raman):

¢ A small amount of Tetravinylsilane is placed in a glass capillary tube or a suitable sample
holder.

e The sample is placed in the Raman spectrometer.

o The sample is irradiated with a monochromatic laser source, and the scattered light is
collected and analyzed to generate the Raman spectrum.

Visualization of the Cross-Validation Workflow

The following diagram illustrates the logical workflow for the cross-validation of experimental
and theoretical data for Tetravinylsilane.
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Cross-Validation Workflow for Tetravinylsilane Properties
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Caption: Workflow for comparing experimental and theoretical data.

This guide serves as a valuable resource for researchers by providing a centralized and
comparative overview of the key properties of Tetravinylsilane, supported by detailed
experimental protocols. The cross-validation approach enhances the reliability of the data and
provides a more complete understanding of the molecule's behavior.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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